Cas no 102-62-5 (1,2-Diacetin (~90%))

• Product Name: 1,2-Diacetin (~90%)
• CAS No: 102-62-5
• MF: C₇H₁₂O₅
• MW: 176.167182922363
• CID: 156765
• PubChem ID: 66021
• Update Time: 2025-09-28

1,2-Diacetin (~90%) Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Propanetriol,1,2-diacetate
• (2-acetyloxy-3-hydroxypropyl) acetate
• (2-acetyloxy-3-hydroxy-propyl) acetate
• 1,2-Diacetin
• (Hydroxymethyl)ethylene acetate
• 1,2-Diacetylglycerol
• 2-(Acetyloxy)-1-(hydroxymethyl)ethyl acetate
• 2,3-Diacetin
• 2,3-Diacetoxypropan-1-ol
• Acetic acid, diglyceride
• Acetin, 1,2-di-
• NSC 2348
• Glyceryl 1,2-diacetate
• 1,2,3-Propanetriol 1,2-diacetate
• Estol 1583
• CCRIS 9354
• 1,2,3-Propanetriol, 1,2-diacetate
• AI3-00676
• NSC2348
• DL-1,2-DIACETIN
• BRN 1775840
• 101364-64-1
• SCHEMBL77521
• 1,2-Diacetin (~90%)
• NS00013555
• 2-(Acetyloxy)-1-(hydroxymethyl)ethyl acetate, AldrichCPR
• GJ0544W99Q
• UNII-9W955270ZW
• 3-02-00-00331 (Beilstein Handbook Reference)
• Glyceryl diacetate
• Glycerin diacetate
• 1,2-DIACETIN, (+/-)-
• 3-Hydroxypropane-1,2-diyldiacetate
• WLN: 1VOY1Q1OV1
• AKOS006273209
• CCRIS 9462
• (+/-)-Glycerol 1,2-diacetate
• 3-Hydroxypropane-1,2-diyl diacetate
• 1-(acetyloxy)-3-hydroxypropan-2-yl acetate
• Glycerol 1,2-diacetate
• (1-acetyloxy-3-hydroxypropan-2-yl)acetate
• Diacetyl glycerine
• 1,2-DIACETIN, DL-
• EINECS 246-941-2
• 9W955270ZW
• CS-0236630
• UNII-GJ0544W99Q
• Glycerol diacetate
• 1,2,3-Propanetriol, diacetate
• Acetin,2-di-
• CHEBI:173246
• DTXSID70883105
• Z1198148277
• NSC-2348
• DAG 4:0
• Estol 1582
• 1,2-diacylglycerol
• (Hydroxymethyl)ethylene Acetate; 1,2-Diacetylglycerol; 2,3-Diacetin; 2,3-Diacetoxypropan-1-ol; Glycerol 1,2-Diacetate; NSC 2348
• 102-62-5
• Acetin, di-
• Diacetin (Mixture) (Technical Grade)
• Q24300357
• A877596
• 1,3-Propanetriol, 1,2-diacetate
• EN300-1720881
• Glycerine diacetate
• DB-046694

• MDL： MFCD00040498
• Inchi： 1S/C7H12O5/c1-5(9)11-4-7(3-8)12-6(2)10/h7-8H,3-4H2,1-2H3
• InChI Key： UXDDRFCJKNROTO-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C(CO)COC(C)=O

Computed Properties

• Exact Mass: 176.06846
• Monoisotopic Mass: 176.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 72.8A^2

Experimental Properties

• Color/Form: Absorption is similar to colorless, transparent oily liquid
• Density: 1.1780
• Melting Point: 40°C
• Boiling Point: 280°C (estimate)
• Flash Point: 90.7±11.7 °C
• Refractive Index: 1.4350 (estimate)
• PSA: 72.83
• LogP: -0.52650
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

1,2-Diacetin (~90%) Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerolipids Diradylglycerols Diacylglycerols